Cas no 1310948-67-4 (4-Bromo-2-chloro-1-ethylbenzene)

• Product Name: 4-Bromo-2-chloro-1-ethylbenzene
• CAS No: 1310948-67-4
• MF: C₈H₈BrCl
• MW: 219.506120681763
• MDL: MFCD22490700
• CID: 5207586
• PubChem ID: 53632914
• Update Time: 2025-06-15

4-Bromo-2-chloro-1-ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-chloro-1-ethylbenzene
• Z1551924119
• Benzene, 4-bromo-2-chloro-1-ethyl-
• 4-Bromo-2-chloro-1-ethylbenzene

• MDL： MFCD22490700
• Inchi： 1S/C8H8BrCl/c1-2-6-3-4-7(9)5-8(6)10/h3-5H,2H2,1H3
• InChI Key： AASDBIISNAGHAU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• XLogP3: 4
• Topological Polar Surface Area: 0

Additional information on 4-Bromo-2-chloro-1-ethylbenzene

Professional Introduction to 4-Bromo-2-chloro-1-ethylbenzene (CAS No. 1310948-67-4)

4-Bromo-2-chloro-1-ethylbenzene, with the chemical formula C₈H₇BrCl, is a halogenated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of novel active pharmaceutical ingredients (APIs) and specialty chemicals. Its unique structural features, comprising both bromine and chlorine substituents on a benzene ring with an ethyl group at the third position, make it a valuable building block for further functionalization.

The CAS no. 1310948-67-4 identification ensures its specificity and traceability in industrial and research applications. As a halogenated aromatic, 4-Bromo-2-chloro-1-ethylbenzene exhibits distinct reactivity patterns that are exploited in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active molecules.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, particularly in oncology and central nervous system (CNS) disorders. The structural motif of 4-Bromo-2-chloro-1-ethylbenzene has been leveraged to design small-molecule inhibitors that modulate key biological pathways. For instance, studies have demonstrated its utility in generating derivatives that interact with tyrosine kinases, which are critical targets in cancer therapy. The bromine and chlorine atoms provide handles for further chemical manipulation, enabling the creation of libraries of compounds for high-throughput screening.

Moreover, the agrochemical sector has utilized 4-Bromo-2-chloro-1-ethylbenzene as a precursor in the synthesis of novel herbicides and fungicides. The presence of electron-withdrawing halogen atoms enhances the lipophilicity and bioavailability of agrochemical formulations, improving their efficacy against pests and pathogens. Recent advancements in green chemistry have prompted researchers to explore sustainable methods for synthesizing halogenated aromatics, including 4-Bromo-2-chloro-1-ethylbenzene, using catalytic processes that minimize waste and energy consumption.

The compound's role in material science is also noteworthy. Halogenated aromatics like 4-Bromo-2-chloro-1-ethylbenzene are employed in the development of organic electronic materials, such as conductive polymers and liquid crystals. The halogen substituents influence the electronic properties of these materials, making them suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Ongoing research aims to optimize the synthesis of such compounds to achieve higher yields and purities while adhering to environmental regulations.

From a synthetic chemistry perspective, 4-Bromo-2-chloro-1-ethylbenzene is a fascinating subject due to its reactivity and versatility. The combination of bromine and chlorine substituents allows for multiple pathways of functionalization, including nucleophilic aromatic substitution (SNAr) and metal-catalyzed coupling reactions. These features make it an indispensable tool for medicinal chemists seeking to develop new drug candidates. Additionally, computational methods have been increasingly used to predict the reactivity of 4-Bromo-2-chloro-1-ethylbenzene, aiding in the rational design of synthetic strategies.

In conclusion, 4-Bromo-2-chloro-1-ethylbenzene (CAS no. 1310948-67-4) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and reactivity make it a cornerstone in synthetic chemistry research. As scientific understanding progresses, new methodologies for its synthesis and application will continue to emerge, further solidifying its importance in modern chemical innovation.